Cas no 58486-00-3 (1-benzylpyrrolidine-2,3-dione)

1-benzylpyrrolidine-2,3-dione structure
1-benzylpyrrolidine-2,3-dione structure
Product Name:1-benzylpyrrolidine-2,3-dione
CAS No:58486-00-3
MF:C11H11NO2
MW:189.210542917252
CID:341911
PubChem ID:11171472
Update Time:2025-09-18

1-benzylpyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-Pyrrolidinedione, 1-(phenylmethyl)-
    • 1-benzylpyrrolidine-2,3-dione
    • EN300-80264
    • SCHEMBL8248998
    • 58486-00-3
    • AKOS004123537
    • F53487
    • CHEMBL267016
    • Z825513092
    • CS-0453894
    • F0017-1311
    • 1-(Phenylmethyl)-2,3-pyrrolidinedione
    • DTXSID50457560
    • 1-benzyl-2,3-dioxopyrrolidine
    • MFCD11868757
    • Inchi: 1S/C11H11NO2/c13-10-6-7-12(11(10)14)8-9-4-2-1-3-5-9/h1-5H,6-8H2
    • InChI Key: SYXGGMOJCHZAAY-UHFFFAOYSA-N
    • SMILES: O=C1C(CCN1CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 189.07903
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38

1-benzylpyrrolidine-2,3-dione Pricemore >>

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1-benzylpyrrolidine-2,3-dione Suppliers

Amadis Chemical Company Limited
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(CAS:58486-00-3)1-benzylpyrrolidine-2,3-dione
Order Number:A1088459
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:32
Price ($):764.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:58486-00-3)1-benzylpyrrolidine-2,3-dione
A1088459
Purity:99%
Quantity:1g
Price ($):764.0
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